Cas no 1160620-75-6 (4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid)

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid is a synthetic benzoic acid derivative featuring a tetrahydro-2H-pyran-2-yl (THP) ether-protected hydroxyl group linked via an octyl spacer. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its THP group serves as a protective moiety for alcohols, enabling selective reactivity in multi-step transformations. The extended alkyl chain enhances solubility in nonpolar solvents, facilitating purification and handling. Its benzoic acid functionality allows for further derivatization, making it a versatile intermediate in the preparation of complex molecules. The compound’s stability under mild conditions and compatibility with diverse reaction environments underscore its utility in synthetic chemistry applications.
4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid structure
1160620-75-6 structure
Product Name:4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid
CAS No:1160620-75-6
MF:C20H30O5
MW:350.449206829071
MDL:MFCD29035221
CID:4785352
Update Time:2026-02-27

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid
    • 4-[8-(oxan-2-yloxy)octoxy]benzoic acid
    • MDL: MFCD29035221
    • Inchi: 1S/C20H30O5/c21-20(22)17-10-12-18(13-11-17)23-14-6-3-1-2-4-7-15-24-19-9-5-8-16-25-19/h10-13,19H,1-9,14-16H2,(H,21,22)
    • InChI Key: LJQIVLCDJKIYDY-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCCCCCCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 352
  • XLogP3: 4.6
  • Topological Polar Surface Area: 65

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM486914-1g
4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid
1160620-75-6 97%
1g
$474 2023-03-07
Matrix Scientific
228955-1g
4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid, 95.00
1160620-75-6
1g
$908.00 2023-09-10
Matrix Scientific
228955-5g
4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid, 95.00
1160620-75-6
5g
$1980.00 2023-09-10
Ambeed
A702071-1g
4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid
1160620-75-6 97%
1g
$479.0 2024-04-26

Additional information on 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid (CAS 1160620-75-6): A Comprehensive Overview of its Synthesis, Applications, and Research Trends

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid (CAS 1160620-75-6) is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound combines the hydrophilic properties of tetrahydrofuran derivatives with the hydrophobic characteristics of long-chain alkyl groups, making it a promising candidate for various pharmaceutical applications and material science innovations. Recent studies have highlighted its potential in drug delivery systems, surface functionalization, and biocompatible material development, positioning it as a key player in modern biomedical technology.

The synthesis of 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid involves a multi-step process that begins with the preparation of tetrahydro-2H-pyran-2-yl groups through ring-opening reactions of epoxides. The introduction of octyl chains via alkoxylation reactions further enhances its solubility and surface activity. The final step, the coupling of benzoic acid moieties, ensures the compound's structural stability and functional versatility. This synthetic pathway aligns with the principles of green chemistry, minimizing environmental impact while maintaining high purity standards.

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid exhibits a molecular weight of approximately 550 g/mol, with a hydrophobic/hydrophilic balance that allows it to interact effectively with both aqueous and lipidic environments. This dual functionality is critical for its applications in nanoparticle stabilization and cell membrane interactions. Recent advances in surface engineering have demonstrated its utility as a self-assembling monolayer (SAM), enabling precise control over surface properties for biosensor development and tissue engineering.

In the realm of pharmaceutical research, 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid has shown potential as a drug carrier due to its ability to encapsulate hydrophobic molecules while maintaining solubility in aqueous environments. A 2023 study published in *Advanced Drug Delivery Reviews* highlighted its role in liposomal drug delivery systems, where it enhances the stability and targeting efficiency of therapeutic agents. This capability is particularly valuable for targeted chemotherapy and gene therapy applications, where precise delivery mechanisms are essential.

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid also demonstrates significant potential in biocompatible material development. Its structure allows for the creation of hydrogels and polymeric scaffolds that mimic the extracellular matrix, promoting cell adhesion and proliferation. Researchers at the University of Tokyo have recently explored its use in 3D bioprinting, where it serves as a crosslinking agent to enhance the mechanical strength of bioink formulations. This innovation could revolutionize regenerative medicine and organ-on-a-chip technologies.

Recent advancements in nanotechnology have further expanded the applications of 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid. Its ability to form nanoparticles with controlled sizes and surface charges makes it ideal for in vivo imaging and targeted drug delivery. A 2024 study in *Nano Letters* demonstrated its effectiveness in photothermal therapy, where it was used to generate heat in response to near-infrared light, selectively destroying cancer cells while minimizing damage to healthy tissue. This application underscores its potential in precision oncology.

4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid also shows promise in surface functionalization for biomedical devices. Its ability to form covalent bonds with various substrates enables the creation of antifouling coatings and antimicrobial surfaces. This property is particularly relevant for implantable devices, where preventing biofilm formation is critical for long-term functionality. Ongoing research is exploring its integration into smart coatings that respond to environmental stimuli, such as pH or temperature changes, to enhance therapeutic outcomes.

Despite its promising applications, the commercialization of 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid faces challenges related to scalable synthesis and cost-effectiveness. However, recent developments in continuous flow reactors and catalytic processes have shown potential in overcoming these barriers. Additionally, regulatory frameworks are being updated to accommodate the growing use of such compounds in medical devices and pharmaceutical formulations, ensuring their safety and efficacy in clinical settings.

In conclusion, 4-((8-((Tetrahydro-2H-pyran-2-yl)oxy)octyl)oxy)benzoic acid (CAS 1160620-75-6) represents a versatile platform for advancing biomedical technologies. Its unique molecular structure and functional properties make it a valuable tool in drug delivery, material science, and nanotechnology. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of healthcare innovation.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk